![molecular formula C18H15F3N2OS B2740618 (2-Benzylsulfanyl-4,5-dihydroimidazol-1-yl)-[2-(trifluoromethyl)phenyl]methanone CAS No. 851864-18-1](/img/structure/B2740618.png)
(2-Benzylsulfanyl-4,5-dihydroimidazol-1-yl)-[2-(trifluoromethyl)phenyl]methanone
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Description
(2-Benzylsulfanyl-4,5-dihydroimidazol-1-yl)-[2-(trifluoromethyl)phenyl]methanone, also known as BSM, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. BSM is a heterocyclic compound that contains a sulfur atom, an imidazole ring, and a trifluoromethylphenyl group. In
Scientific Research Applications
Novel Synthesis Methods
- A study demonstrated an efficient approach for the regioselective synthesis of heterocyclic amides, serving as strategic intermediates for further chemical transformations, through a catalyst- and solvent-free microwave-assisted Fries rearrangement (Moreno-Fuquen et al., 2019). This methodology could be applicable to synthesizing compounds like the one you're interested in, emphasizing the importance of novel synthetic routes in organic chemistry.
Material Science Applications
- Research into oligobenzimidazoles synthesized from benzimidazole monomers, including variations of the core structure of interest, explored their optical, electrical, electrochemical, and thermal properties for potential use in electronic and photonic devices (Anand & Muthusamy, 2018). These findings suggest the broad applicability of benzimidazole derivatives in advanced material applications.
Pharmacological Potential
- The study of substituted benzimidazoles for their antimicrobial and antiviral activity highlights the pharmacological interest in this class of compounds (Sharma et al., 2009). While not directly mentioning the exact compound you're interested in, it underscores the ongoing research into benzimidazole derivatives for potential therapeutic applications.
Analytical Chemistry Applications
- Disulfonated benzimidazole derivatives have been synthesized for the spectrophotometric determination of trace amounts of metals, indicating the utility of such compounds in analytical chemistry for detecting and quantifying metal ions (Odashima et al., 1991).
Advanced Functional Materials
- Studies on novel sulfonated polyimide membranes synthesized from sulfonated diamines, related to the chemical functionalities present in your compound of interest, show potential for direct methanol fuel cell applications, highlighting the importance of such chemical structures in developing new energy materials (Zhai et al., 2007).
properties
IUPAC Name |
(2-benzylsulfanyl-4,5-dihydroimidazol-1-yl)-[2-(trifluoromethyl)phenyl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15F3N2OS/c19-18(20,21)15-9-5-4-8-14(15)16(24)23-11-10-22-17(23)25-12-13-6-2-1-3-7-13/h1-9H,10-12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JMRRUVCHEPQJOL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(C(=N1)SCC2=CC=CC=C2)C(=O)C3=CC=CC=C3C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15F3N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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